Cas no 21224-15-7 (6-ethyl-1,3-benzothiazol-2-amine hydrochloride)

6-Ethyl-1,3-benzothiazol-2-amine hydrochloride is a benzothiazole derivative with applications in pharmaceutical and chemical research. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and antimicrobial pathways. Its hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The ethyl substitution at the 6-position may influence binding affinity and selectivity in molecular interactions. This product is characterized by high purity and consistent quality, making it suitable for rigorous experimental use. Researchers value its utility in developing novel therapeutic agents and studying structure-activity relationships in benzothiazole-based compounds.

6-ethyl-1,3-benzothiazol-2-amine hydrochloride structure

21224-15-7 structure

Product Name:6-ethyl-1,3-benzothiazol-2-amine hydrochloride

CAS No:21224-15-7

MF:C₉H₁₁ClN₂S

MW:214.715039491653

CID:3055915

PubChem ID:16495380

Update Time:2025-10-23

6-ethyl-1,3-benzothiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Ethyl-1,3-benzothiazol-2-amine, HCl
- 21224-15-7
- AKOS001476208
- 6-ethyl-1,3-benzothiazol-2-amine hydrochloride
- 6-ethyl-1,3-benzothiazol-2-amine;hydrochloride
- 6-Ethylbenzo[d]thiazol-2-amine hydrochloride
- Inchi： 1S/C9H10N2S.ClH/c1-2-6-3-4-7-8(5-6)12-9(10)11-7;/h3-5H,2H2,1H3,(H2,10,11);1H
- InChI Key： DNCDXUABJVJJAQ-UHFFFAOYSA-N
- SMILES： Cl.S1C(N)=NC2=CC=C(C=C12)CC

Computed Properties

Exact Mass: 214.0331472Da
Monoisotopic Mass: 214.0331472Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2Å²

6-ethyl-1,3-benzothiazol-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B126660-100mg	6-ethyl-1,3-benzothiazol-2-amine hydrochloride	21224-15-7	100mg	$ 70.00	2022-06-07
TRC	B126660-500mg	6-ethyl-1,3-benzothiazol-2-amine hydrochloride	21224-15-7	500mg	$ 230.00	2022-06-07
TRC	B126660-1g	6-ethyl-1,3-benzothiazol-2-amine hydrochloride	21224-15-7	1g	$ 340.00	2022-06-07

6-ethyl-1,3-benzothiazol-2-amine hydrochloride Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

Additional information on 6-ethyl-1,3-benzothiazol-2-amine hydrochloride

Comprehensive Overview of 6-ethyl-1,3-benzothiazol-2-amine hydrochloride (CAS No. 21224-15-7): Properties, Applications, and Industry Insights

6-ethyl-1,3-benzothiazol-2-amine hydrochloride (CAS No. 21224-15-7) is a specialized organic compound belonging to the benzothiazole family. This derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and versatile reactivity. The compound features an ethyl group at the 6-position of the benzothiazole ring, coupled with an amine hydrochloride moiety at the 2-position, which enhances its solubility and bioavailability in various formulations.

In recent years, the demand for benzothiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 6-ethyl-1,3-benzothiazol-2-amine hydrochloride for its potential as a building block in synthesizing bioactive molecules. Its CAS No. 21224-15-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. The compound’s stability under ambient conditions and compatibility with common solvents make it a preferred choice for laboratory-scale and industrial applications.

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From a synthetic perspective, 6-ethyl-1,3-benzothiazol-2-amine hydrochloride is synthesized via cyclization reactions involving 2-amino thiophenol derivatives. The hydrochloride salt form improves its handling characteristics, reducing hygroscopicity compared to freebase analogs. This attribute is crucial for manufacturers seeking consistent quality in bulk production. The compound’s molecular weight (228.72 g/mol) and melting point (250–255°C) are frequently cited in technical datasheets, catering to analytical chemists and formulators.

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